Cas no 2648937-42-0 ((2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• CAS No: 2648937-42-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6423602
• PubChem ID: 165542230
• Update Time: 2025-06-30

(2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid
• (2S)-2-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxypropanoic acid
• EN300-1500236
• 2648937-42-0

• Inchi： 1S/C27H32N2O6/c30-15-24(26(32)33)29-25(31)13-18(17-7-1-2-8-17)14-28-27(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24,30H,1-2,7-8,13-16H2,(H,28,34)(H,29,31)(H,32,33)/t18?,24-/m0/s1
• InChI Key： JWEONFBEKPSGEX-LUTIACGYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(N[C@H](C(=O)O)CO)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid

Research Brief on (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS: 2648937-42-0)

The compound (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS: 2648937-42-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have successfully employed this compound in the synthesis of novel peptide derivatives with enhanced stability and bioavailability.

In addition to its utility in peptide synthesis, (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid has shown promising biological activity in preclinical studies. For instance, it has been investigated as a potential modulator of protein-protein interactions (PPIs), which are critical targets in the development of therapeutics for diseases such as cancer and neurodegenerative disorders. Preliminary data suggest that this compound can selectively bind to specific protein domains, thereby inhibiting pathogenic PPIs.

Further research has explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable characteristics, such as good solubility and moderate plasma stability, which are essential for its development as a drug candidate. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

In conclusion, (2S)-2-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxypropanoic acid (CAS: 2648937-42-0) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its applications in peptide synthesis and modulation of protein-protein interactions highlight its potential as a valuable tool in drug discovery. Ongoing research efforts are expected to further elucidate its therapeutic potential and address existing challenges in its development.